Cas no 2228810-13-5 (3-amino-5-(thiophen-3-yl)pentan-1-ol)

• Product Name: 3-amino-5-(thiophen-3-yl)pentan-1-ol
• CAS No: 2228810-13-5
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6420089
• PubChem ID: 165765292
• Update Time: 2025-11-01

3-amino-5-(thiophen-3-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(thiophen-3-yl)pentan-1-ol
• EN300-1784401
• 2228810-13-5

• Inchi： 1S/C9H15NOS/c10-9(3-5-11)2-1-8-4-6-12-7-8/h4,6-7,9,11H,1-3,5,10H2
• InChI Key： MPTIZDVFQCOQOS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(CCO)N

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-5-(thiophen-3-yl)pentan-1-ol

Introduction to 3-amino-5-(thiophen-3-yl)pentan-1-ol (CAS No: 2228810-13-5)

3-amino-5-(thiophen-3-yl)pentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228810-13-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of an amino group, a thiophene ring, and a pentyl side chain, has garnered attention due to its potential biological activities and synthetic utility. The presence of the thiophen-3-yl moiety introduces a sulfur-containing heterocycle, which is widely recognized for its role in enhancing the pharmacological properties of various drug candidates.

The structural framework of 3-amino-5-(thiophen-3-yl)pentan-1-ol positions it as a versatile intermediate in the synthesis of more complex molecules. The combination of the primary amine and the aromatic thiophene ring suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic profiles of such compounds with greater accuracy, thereby accelerating the drug development process.

In the context of modern pharmaceutical research, compounds containing thiophene derivatives are of particular interest due to their broad spectrum of biological activities. Thiophenes have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-amino-5-(thiophen-3-yl)pentan-1-ol may contribute to its unique interaction with biological systems, potentially modulating pathways relevant to diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that thiophene-based molecules can inhibit enzymes involved in tumor proliferation and angiogenesis.

The amino group in this compound not only serves as a site for further functionalization but also contributes to its solubility and reactivity. This property is particularly valuable in medicinal chemistry, where modifications at the amino group can significantly alter the pharmacological profile of a molecule. Researchers often exploit this flexibility to fine-tune bioavailability, metabolic stability, and target specificity. The pentyl side chain provides an aliphatic extension that can influence both the physical properties (such as solubility and lipophilicity) and the overall three-dimensional structure of the molecule.

Recent publications have highlighted the importance of 3-amino-5-(thiophen-3-yl)pentan-1-ol as a building block in the synthesis of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain kinases implicated in cancer progression. The ability to modify both the thiophene ring and the pentyl chain allows for extensive structural diversification, enabling researchers to explore multiple pharmacological avenues simultaneously.

The synthesis of 3-amino-5-(thiophen-3-yl)pentan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings, and reduction steps to introduce or manipulate functional groups. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is crucial for industrial applications.

In addition to its pharmaceutical potential, 3-amino-5-(thiophen-3-yl)pentan-1-ol may find applications in materials science and agrochemicals. The unique combination of heterocyclic and aliphatic moieties makes it a candidate for developing novel polymers or specialty chemicals with tailored properties. For instance, thiophene-based polymers are known for their electrical conductivity and stability under various environmental conditions, making them useful in organic electronics.

The growing interest in thiophene derivatives stems from their adaptability and efficacy across multiple therapeutic domains. Researchers are continually exploring new derivatives to expand their pharmacological repertoires. Computational tools play a pivotal role in this process by predicting how structural modifications will affect biological activity. Machine learning models trained on large datasets can identify promising scaffolds for further experimental validation.

From a regulatory perspective, compounds like 3-amino-5-(thiophen-3-y]pentan-l -ol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell culture assays, animal models, and pharmacokinetic analyses are essential steps in evaluating their potential as drug candidates. The outcomes of these studies provide critical insights into dosing regimens, side effects, and interactions with other drugs.

The future prospects for 3-amino--5-(thiophen--3-y]pentan-l -ol are bright given its structural features and reported biological activities. Ongoing research aims to uncover new therapeutic applications by modifying its chemical structure or exploring novel synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this field.